Cas no 2680898-71-7 (3-benzyl(2-{(benzyloxy)carbonyl(cyclopropyl)amino}ethyl)aminopropanoic acid)

• Product Name: 3-benzyl(2-{(benzyloxy)carbonyl(cyclopropyl)amino}ethyl)aminopropanoic acid
• CAS No: 2680898-71-7
• MF: C₂₃H₂₈N₂O₄
• MW: 396.479426383972
• CID: 5627915
• PubChem ID: 165933012
• Update Time: 2025-05-19

3-benzyl(2-{(benzyloxy)carbonyl(cyclopropyl)amino}ethyl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28303041
• 3-[benzyl(2-{[(benzyloxy)carbonyl](cyclopropyl)amino}ethyl)amino]propanoic acid
• 2680898-71-7
• 3-benzyl(2-{(benzyloxy)carbonyl(cyclopropyl)amino}ethyl)aminopropanoic acid

• Inchi： 1S/C23H28N2O4/c26-22(27)13-14-24(17-19-7-3-1-4-8-19)15-16-25(21-11-12-21)23(28)29-18-20-9-5-2-6-10-20/h1-10,21H,11-18H2,(H,26,27)
• InChI Key： JPNJVOZQODBIJK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCN(CC1C=CC=CC=1)CCC(=O)O)C1CC1)=O

Computed Properties

• Exact Mass: 396.20490738g/mol
• Monoisotopic Mass: 396.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on 3-benzyl(2-{(benzyloxy)carbonyl(cyclopropyl)amino}ethyl)aminopropanoic acid

Comprehensive Overview of 3-Benzyl(2-{(Benzyloxy)Carbonyl(Cyclopropyl)Amino}Ethyl)Aminopropanoic Acid (CAS No. 2680898-71-7)

The compound 3-benzyl(2-{(benzyloxy)carbonyl(cyclopropyl)amino}ethyl)aminopropanoic acid (CAS No. 2680898-71-7) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a cyclopropyl ring and benzyl protective groups, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its unique amino acid backbone and carbamate functionality, which are critical for drug design and peptide modifications.

In recent years, the demand for custom peptide synthesis and small molecule inhibitors has surged, driven by advancements in targeted therapy and precision medicine. The 3-benzyl(2-{(benzyloxy)carbonyl(cyclopropyl)amino}ethyl)aminopropanoic acid aligns with these trends, as its structural versatility allows for the development of novel enzyme inhibitors and receptor modulators. Its CAS No. 2680898-71-7 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and bioconjugation techniques.

One of the key features of this compound is its N-protected amino acid derivative, which is essential for solid-phase peptide synthesis (SPPS). The benzyloxycarbonyl (Cbz) group provides selective deprotection capabilities, a property highly sought after in peptide drug discovery. Additionally, the cyclopropyl moiety introduces conformational rigidity, which can enhance binding affinity in protein-ligand interactions. These attributes make it a hotspot for queries like "amino acid derivatives for drug development" and "peptide building blocks."

From a synthetic perspective, the compound’s carboxylic acid terminus enables facile conjugation to other molecules, a feature critical for bioconjugation and prodrug strategies. Its ethylenediamine linker further enhances solubility, addressing a common challenge in drug formulation. These properties are often highlighted in searches related to "improving drug bioavailability" and "chemical modifications for enhanced delivery."

Environmental and safety considerations are also paramount in modern research. While 3-benzyl(2-{(benzyloxy)carbonyl(cyclopropyl)amino}ethyl)aminopropanoic acid is not classified as hazardous, its handling requires standard laboratory precautions. This aligns with the increasing focus on "green chemistry" and "sustainable synthesis" in scientific communities. Researchers often explore its eco-friendly purification methods to minimize waste, a topic gaining traction in organic synthesis forums.

In summary, 3-benzyl(2-{(benzyloxy)carbonyl(cyclopropyl)amino}ethyl)aminopropanoic acid (CAS No. 2680898-71-7) represents a cutting-edge tool for drug discovery and biochemical research. Its multifaceted applications, from peptide engineering to small molecule therapeutics, position it as a compound of high interest in both academic and industrial settings. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in the next generation of therapeutic innovations.